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Compound of Interest

Compound Name: SKF 104976

Cat. No.: B1681005 Get Quote

SKF 104976 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information for the effective preparation, storage, and quality control of SKF 104976 stock

solutions.

Frequently Asked Questions (FAQs)
General Information
Q: What is SKF 104976 and what is its primary mechanism of action?

A: SKF 104976 is a selective D2-dopamine receptor antagonist with a high affinity, indicated by

a K_i value of 0.2 nM. It also functions as a partial agonist of D1-like dopamine receptors. This

dual activity makes it a valuable tool in studying dopaminergic signaling and its role in various

neurological and psychiatric conditions. It has been utilized in animal models for psychosis,

schizophrenia, and Parkinson's disease.

Stock Solution Preparation & Handling
Q: What is the recommended solvent for preparing SKF 104976 stock solutions?

A: SKF 104976 is sparingly soluble in aqueous buffers but shows good solubility in several

organic solvents. For biological experiments, it is recommended to first dissolve the compound
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in an organic solvent to create a concentrated stock solution, which can then be diluted into

your aqueous experimental medium.

Data Presentation: Solubility of SKF 104976

Solvent Approximate Solubility

Dimethylformamide (DMF) ~50 mg/mL

Ethanol ~30 mg/mL

Dimethyl sulfoxide (DMSO) ~25 mg/mL

Data sourced from Cayman Chemical.

Q: How do I properly prepare a stock solution from solid SKF 104976?

A: To ensure maximum stability and solubility, follow a systematic procedure. It is crucial to start

with an organic solvent before any dilution in aqueous buffers. For biological experiments,

preparing fresh solutions immediately before use is suggested.

Experimental Protocols: Protocol for Preparing a 10 mM DMSO Stock Solution

Pre-Experiment Calculations:

SKF 104976 has a molecular weight of 350.46 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need: 10 mmol/L * 1 L/1000 mL *

350.46 g/mol * 1000 mg/g = 3.50 mg.

Materials:

SKF 104976 (solid)

Anhydrous DMSO

Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes
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Calibrated balance and volumetric pipettes

Procedure:

1. Equilibrate the solid SKF 104976 vial to room temperature before opening to prevent

moisture condensation.

2. Weigh out 3.50 mg of the solid compound into a sterile microcentrifuge tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Purge the headspace of the tube with an inert gas to displace oxygen, which can degrade

the compound.

5. Cap the tube tightly and vortex gently until the solid is completely dissolved. A brief

sonication in a water bath can assist with dissolution if needed.

6. The resulting solution is a 10 mM stock of SKF 104976.

Mandatory Visualization: Stock Solution Preparation Workflow
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Preparation Workflow
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Caption: Workflow for preparing a 10 mM SKF 104976 stock solution.

Storage and Stability
Q: What are the recommended storage conditions for SKF 104976?

A: For long-term storage, both the solid compound and stock solutions in organic solvents

should be stored at -20°C. The solid form is reported to be stable for at least two years under
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these conditions. It is best practice to prepare aliquots of the stock solution to avoid repeated

freeze-thaw cycles, which can accelerate degradation.

Troubleshooting Guide
Q: My SKF 104976 is not dissolving in the organic solvent. What steps can I take?

A: If you encounter solubility issues, consult the following decision tree.

Mandatory Visualization: Solubility Troubleshooting
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Caption: Decision tree for troubleshooting SKF 104976 solubility issues.
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Q: I am observing inconsistent results in my assay. How can I verify the quality of my stock

solution?

A: Inconsistent biological activity can often be traced back to stock solution degradation or

inaccurate concentration.

Check for Precipitate: Before each use, thaw the aliquot completely and inspect it visually for

any precipitate. If present, try to redissolve by warming and vortexing. If it persists, the

solution may be supersaturated or have degraded.

Measure Concentration: Use UV-Vis spectrophotometry to confirm the concentration if you

have a known extinction coefficient for SKF 104976 in your solvent.

Perform a Functional Assay: The most definitive quality control measure is to test each new

batch of stock solution in a reliable functional assay with a known positive control.

Experimental Protocols for Quality Control
Protocol: Validating SKF 104976 Activity via a cAMP Inhibition Assay

Since SKF 104976 is a D2 receptor antagonist, its activity can be confirmed by its ability to

block the effect of a D2 agonist on cAMP levels. D2 receptor activation typically inhibits

adenylyl cyclase, leading to a decrease in intracellular cAMP. An effective D2 antagonist will

prevent this decrease.

Cell Culture: Culture HEK293 cells stably expressing the human D2 dopamine receptor.

Cell Plating: Seed the cells in a 96-well plate at a density that will result in a confluent

monolayer on the day of the experiment.

Compound Preparation:

Prepare a dose-response curve of your SKF 104976 stock solution by serial dilution in the

assay buffer.

Prepare a solution of a known D2 agonist (e.g., Quinpirole) at a concentration known to

elicit a strong response (e.g., its EC80).
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Prepare a solution of Forskolin (an adenylyl cyclase activator) to stimulate a baseline

cAMP level.

Assay Procedure:

1. Wash the cells with a serum-free assay buffer.

2. Add the various dilutions of SKF 104976 to the wells. Incubate for 20-30 minutes at 37°C.

3. Add the D2 agonist (Quinpirole) to all wells except the negative control. Incubate for 15

minutes at 37°C.

4. Add Forskolin to all wells to stimulate cAMP production.

5. Incubate for an additional 15-20 minutes.

6. Lyse the cells and measure intracellular cAMP levels using a commercially available kit

(e.g., HTRF, ELISA).

Expected Outcome: In the presence of an active SKF 104976 stock solution, the Quinpirole-

induced inhibition of cAMP production will be blocked in a dose-dependent manner. The

resulting data should yield a sigmoidal dose-response curve from which an IC50 value can

be calculated and compared to literature values.

Mandatory Visualization: D2 Receptor Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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